2-(1,7-dimethyl-2,4-dioxo-8-phenethyl-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetamide

• IUPAC Name: 2-[4,7-dimethyl-1,3-dioxo-6-(2-phenylethyl)purino[7,8-a]imidazol-2-yl]acetamide
• InChI: InChI=1S/C19H20N6O3/c1-12-10-24-15-16(22(2)19(28)25(17(15)27)11-14(20)26)21-18(24)23(12)9-8-13-6-4-3-5-7-13/h3-7,10H,8-9,11H2,1-2H3,(H2,20,26)
• InChI Key: QKOOTOVZVAFCLZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C3=C(N=C2N1CCC4=CC=CC=C4)N(C(=O)N(C3=O)CC(=O)N)C
• Molecular Formula: C19H20N6O3
• Molecular Weight: 380.4 g/mol

Description

2-(1,7-dimethyl-2,4-dioxo-8-phenethyl-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetamide is a useful research compound. Its molecular formula is C19H20N6O3 and its molecular weight is 380.408. The purity is usually 95%.
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Scientific Research Applications

pKa Determination and Synthesis of Drug Precursors

One study focused on the pKa determination of newly synthesized acetamide derivative compounds, emphasizing their potential as drug precursors. The research detailed the synthesis process and the determination of acidity constants via UV spectroscopic studies, revealing insights into the protonation behavior of these compounds, which could be crucial for their pharmacological properties (Duran & Canbaz, 2013).

Anticancer Activities

Another significant area of application is the investigation of anticancer activities. For instance, derivatives synthesized by reacting imidazole-2(3H)-thione derivatives with certain acetamide compounds were tested against a panel of human tumor cell lines, showing promising anticancer activity against melanoma-type cell lines (Duran & Demirayak, 2012).

Applications in Oligonucleotide Synthesis

The formation and reactivity of fluorescent N-/purin-6-yl/pyridinium salts, as by-products in oligonucleotide synthesis involving hypoxanthine residues, have been documented. This research opens potential applications in the synthesis of oligomers, potentially affecting the precision of synthesized oligonucleotides due to point mutations (Adamiak, Biała, & Skalski, 1985).

Mesoionic Compounds Synthesis

The synthesis and properties of mesoionic imidazo[1,2-c]-pyrimidine-2,7-diones, analogs of purine-2,8-dione, were explored. These compounds exhibit unique chemical behaviors, including hydrolytic ring-opening reactions, highlighting their potential in developing new chemical entities (Coburn & Taylor, 1982).

Biomimetic Catalysis

Research into acetamide derivatives that bear terminal imidazole rings has led to the development of biomimetic ligands and their metal complexes, serving as catalysts for alkene epoxidation. This study underscores the utility of these compounds in catalytic processes, favoring productive alkene epoxidations (Serafimidou, Stamatis, & Louloudi, 2008).